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Compound of Interest

Compound Name:
4-[(Methylamino)carbonyl]benzoic

acid

Cat. No.: B2847086 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-
[(Methylamino)carbonyl]benzoic Acid

Abstract: This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of 4-[(Methylamino)carbonyl]benzoic acid (CAS No. 23754-45-

2). Designed for researchers, chemists, and professionals in drug development, this document

synthesizes available data and outlines authoritative, step-by-step protocols for the

experimental determination of its core physicochemical parameters. By explaining the causality

behind experimental choices, this guide serves as both a reference and a practical manual for

the characterization of this versatile chemical intermediate.

Introduction
4-[(Methylamino)carbonyl]benzoic acid is a bifunctional organic compound featuring a

benzoic acid core substituted with an N-methylamide group at the para position.[1] This unique

structure, possessing both a hydrogen bond donor/acceptor amide and an acidic carboxylic

acid, makes it a valuable and versatile building block in medicinal chemistry and materials

science.[1][2] As an analog of para-aminobenzoic acid (PABA), it belongs to a class of

structures recognized for their broad biological potential.[1] A thorough understanding of its

physicochemical properties—such as solubility, acidity (pKa), and lipophilicity (LogP)—is

paramount for its effective application in synthesis, formulation, and rational drug design. This
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guide details these critical parameters and provides robust methodologies for their

experimental validation.

Chemical Identity and Molecular Structure
Correctly identifying a compound is the foundational step for any scientific investigation. The

key identifiers for 4-[(Methylamino)carbonyl]benzoic acid are summarized below.

Identifier Value Source(s)

CAS Number 23754-45-2 [2][3]

IUPAC Name
4-(methylcarbamoyl)benzoic

acid
[3]

Molecular Formula C₉H₉NO₃ [2][3][4]

Molecular Weight 179.17 g/mol [1][4]

Synonyms

4-(Methylcarbamoyl)benzoic

acid, Benzoic acid, 4-

[(methylamino)carbonyl]-

[2]

InChIKey
ZYTCRZMJZJPYEG-

UHFFFAOYSA-N
[3]

SMILES CNC(=O)c1ccc(cc1)C(=O)O [5]

The molecule's structure, featuring a rigid aromatic ring, a carboxylic acid group, and an N-

methylamide group, allows for significant intermolecular interactions, including hydrogen

bonding, which dictates many of its physical properties.[2]
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Start

Prepare Dry, Powdered Sample

Pack Sample into Capillary Tube (2-3 mm)

Insert Tube into Apparatus

Optional: Heat Rapidly (10-20°C/min)
to find approximate range

Cool Apparatus to
20°C below approx. MP

Heat Slowly (1-2°C/min)

Observe and Record T1 (First Liquid)
and T2 (All Liquid)

Report Melting Range (T1 - T2)

End
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Start

Add Excess Solid to Water in Flasks

Agitate in Thermostatted Bath (20°C)

Periodically Sample Aqueous Phase
(e.g., 24, 48, 72h)

Separate Solid/Liquid
(Centrifuge/Filter)

Analyze Solute Concentration
(e.g., HPLC-UV)

Are last 3 measurements consistent?

No

Report Mean Concentration as Solubility

Yes

End

 

Start

Calibrate pH Meter
(pH 4, 7, 10 buffers)

Prepare Analyte Solution
(e.g., 1 mM in water with KCl)

Place Solution in Vessel,
Purge with N₂, Immerse Electrode

Incrementally Add Standardized
0.1 M NaOH Titrant

Record pH after Each Addition

Plot pH vs. Volume of Titrant

Determine Equivalence Point (V)
and Half-Equivalence Point (V/2)

pKa = pH at V/2
Report Mean of ≥3 Titrations

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2847086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2847086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-[(Methylamino)carbonyl]benzoic Acid|CAS 23754-45-2 [benchchem.com]

2. CAS 23754-45-2: Benzoic acid, 4-[(methylamino)carbonyl]- [cymitquimica.com]

3. 4-((Methylamino)carbonyl)benzoic acid | C9H9NO3 | CID 506058 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4-(methylamino)carbonylbenzoic acid | Sigma-Aldrich [sigmaaldrich.com]

5. aablocks.com [aablocks.com]

To cite this document: BenchChem. [physicochemical properties of 4-
[(Methylamino)carbonyl]benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2847086#physicochemical-properties-of-4-
methylamino-carbonyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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